Cas no 161611-29-6 ((6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-dimethyl-amine)

• Product Name: (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-dimethyl-amine
• CAS No: 161611-29-6
• MF: C₇H₁₀ClN₃S
• MW: 203.692398548126
• CID: 2155198
• PubChem ID: 4190857
• Update Time: 2025-04-21

(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-dimethyl-amine
• 6-Chloro-N,N-dimethyl-2-(methylthio)pyrimidin-4-amine
• E84914
• 6-chloro-4-dimethylamino-2-methylmercaptopyrimidine
• N-[6-CHLORO-2-(METHYLSULFANYL)-4-PYRIMIDINYL]-N,N-DIMETHYLAMINE
• 6-chloro-N,N-dimethyl-2-methylsulfanylpyrimidin-4-amine
• MFCD00228525
• CS-0378465
• DB-235208
• MTUMEVHOAPCFGL-UHFFFAOYSA-N
• SB60053
• 161611-29-6
• SCHEMBL1124026
• 6-chloro-N,N-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine
• 2-methylthio-4-chloro-6-(N,N-dimethylamino)-pyrimidine
• AKOS024367592

• MDL： MFCD00228525
• Inchi： 1S/C7H10ClN3S/c1-11(2)6-4-5(8)9-7(10-6)12-3/h4H,1-3H3
• InChI Key： MTUMEVHOAPCFGL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N(C)C

Computed Properties

• Exact Mass: 203.0283962g/mol
• Monoisotopic Mass: 203.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų